Cas no 2549042-46-6 (2-tert-butyl-N-cyclopentylimidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: 2-tert-butyl-N-cyclopentylimidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2549042-46-6
• MF: C₁₆H₂₂N₄O
• MW: 286.372083187103
• CID: 5313593
• PubChem ID: 154853901
• Update Time: 2025-10-29

2-tert-butyl-N-cyclopentylimidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclopentyl-2-(1,1-dimethylethyl)imidazo[1,2-b]pyridazine-6-carboxamide
• F6789-1852
• 2-tert-butyl-N-cyclopentylimidazo[1,2-b]pyridazine-6-carboxamide
• AKOS040730246
• 2549042-46-6

• Inchi： 1S/C16H22N4O/c1-16(2,3)13-10-20-14(18-13)9-8-12(19-20)15(21)17-11-6-4-5-7-11/h8-11H,4-7H2,1-3H3,(H,17,21)
• InChI Key： AHPVFCANQXBOCE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=NC(=CN2N=1)C(C)(C)C)NC1CCCC1

Computed Properties

• Exact Mass: 286.17936134g/mol
• Monoisotopic Mass: 286.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.79±0.20(Predicted)

Additional information on 2-tert-butyl-N-cyclopentylimidazo[1,2-b]pyridazine-6-carboxamide

Introduction to 2-tert-butyl-N-cyclopentylimidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2549042-46-6)

2-tert-butyl-N-cyclopentylimidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2549042-46-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a tert-butyl group, a cyclopentyl amine moiety, and an imidazo[1,2-b]pyridazine core, which collectively contribute to its unique chemical properties and biological relevance.

The imidazo[1,2-b]pyridazine scaffold is particularly noteworthy due to its presence in numerous bioactive natural products and drug candidates. This bicyclic system has been extensively studied for its ability to interact with various biological targets, making it a valuable scaffold for the design of novel pharmacological agents. The incorporation of a tert-butyl group at the 2-position enhances the lipophilicity of the molecule, which can improve its membrane permeability and oral bioavailability. Additionally, the N-cyclopentyl substituent introduces steric bulk and potential hydrogen bonding capabilities, further modulating the compound's pharmacokinetic profile.

In recent years, there has been a surge in research focused on developing new therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The imidazo[1,2-b]pyridazine core has been identified as a promising scaffold in several preclinical studies due to its ability to modulate key signaling pathways involved in these diseases. For instance, studies have shown that derivatives of this scaffold can inhibit the activity of enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in various inflammatory and autoimmune conditions.

Moreover, the N-cyclopentylimidazo[1,2-b]pyridazine-6-carboxamide moiety has been investigated for its potential antitumor properties. Preclinical data suggest that this compound can exhibit inhibitory effects on certain cancer cell lines by interfering with critical molecular pathways involved in cell proliferation and survival. Specifically, it has been observed that this molecule can induce apoptosis in cancer cells while sparing normal cells, indicating its potential as a selective anticancer agent. These findings have prompted further exploration into optimizing the structure-activity relationships (SAR) of this compound to enhance its therapeutic efficacy.

The tert-butyl group in the molecule also plays a crucial role in determining its pharmacokinetic behavior. This bulky substituent can prevent rapid metabolism by enzymes such as cytochrome P450 (CYP450), thereby increasing the compound's half-life and bioavailability. Additionally, the cyclopentyl ring provides steric hindrance that can improve binding affinity to biological targets by reducing off-target interactions. These structural features make 2-tert-butyl-N-cyclopentylimidazo[1,2-b]pyridazine-6-carboxamide a compelling candidate for further development as a lead compound in drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. These studies have revealed that the imidazo[1,2-b]pyridazine core interacts favorably with pockets on target proteins through hydrogen bonding and hydrophobic interactions. The N-cyclopentyl group has been identified as a key determinant of binding affinity, while the tert-butyl group helps stabilize the binding conformation by occupying spatially constrained regions on the target protein surface. Such insights have guided medicinal chemists in designing analogs with improved potency and selectivity.

The synthesis of 2-tert-butyl-N-cyclopentylimidazo[1,2-b]pyridazine-6-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as carboxylation and tert-butylation. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

In conclusion,2-tert-butyl-N-cyclopentylimidazo[1,2-b]pyridazine-6-carboxamide represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The combination of an imidazo[1,2-b]pyridazine core with cyclopentyl and tert-butyl substituents offers a favorable balance of lipophilicity, solubility, and metabolic stability. As research continues to uncover new therapeutic targets and mechanisms,this compound holds significant promise for contributing to next-generation treatments for various human diseases.